2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide

• IUPAC Name: 2-cyclohexyl-N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)acetamide
• InChI: InChI=1S/C12H18N4OS/c17-10(8-9-4-2-1-3-5-9)13-11-14-15-12-16(11)6-7-18-12/h9H,1-8H2,(H,13,14,17)
• InChI Key: ZLVBRODKTDLLBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=NN=C3N2CCS3
• Molecular Formula: C12H18N4OS
• Molecular Weight: 266.37 g/mol

Description

Compounds with a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine scaffold are of significant interest in medicinal chemistry due to their diverse pharmacological activities. They have been synthesized as potential antiviral and antimicrobial agents.

Synthesis Analysis

The synthesis of similar compounds often involves aromatic nucleophilic substitution. For instance, a series of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The structure of these compounds is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its ability to accept and donate hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often involve nucleophilic substitution reactions. The specific reactions would depend on the starting materials and the desired end product.

Scientific Research Applications

2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, this compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential applications in the treatment of inflammatory diseases and neurological disorders.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These compounds interact with various targets, including enzymes like carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase .

Mode of Action

Similar compounds have been shown to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been found to inhibit enzymes involved in various biochemical pathways . For instance, inhibition of carbonic anhydrase can affect ion transport and pH regulation in cells .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been performed on similar compounds . These studies can provide insights into the compound’s bioavailability and other pharmacokinetic properties .

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These effects are likely the result of the compound’s interaction with its targets and its impact on various biochemical pathways .

Advantages and Limitations for Lab Experiments

2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. In addition, it is stable at room temperature and can be stored for extended periods of time. However, one limitation is that it has a low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research on 2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide. One potential direction is to further explore its potential applications in the treatment of inflammatory diseases and neurological disorders. In addition, further research could be done to investigate its anti-cancer and anti-diabetic effects. Finally, further research could be done to explore the mechanism of action of this compound in more detail.

Synthesis Methods

The synthesis of 2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide was first reported in 2019 by a group of researchers from the University of Science and Technology of China. The synthesis involves the condensation of 2-cyclohexyl-N-{5H,6H-[1,2,4]triazol-3-yl}acetamide and thiosemicarbazide in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and is carried out at a temperature of 80°C for 12 hours. The product is then isolated and purified by column chromatography.

Biochemical Analysis

Biochemical Properties

Similar compounds have been found to interact with various enzymes and proteins . For instance, some triazolothiadiazines have been shown to inhibit the urease enzyme, which is a virulence factor in various pathogenic microorganisms .

Cellular Effects

Related compounds have shown cytotoxic activities against certain cancer cells . For example, some bis(1,2,4-triazolo[3,4-b][1,3,4]thiadiazines) exhibited potent cytotoxic activities against MDA-MB-231 cells .

Molecular Mechanism

Similar compounds have been found to inhibit PARP-1 and EGFR, which are important targets in cancer therapy .

Temporal Effects in Laboratory Settings

Related compounds have shown remarkable thermal stabilities .

Metabolic Pathways

Related compounds have been found to inhibit the urease enzyme, which is involved in the hydrolysis of urea to ammonia and carbon dioxide .